Cas no 1806056-74-5 (5-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine)

• Product Name: 5-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine
• CAS No: 1806056-74-5
• MF: C₆H₄BrF₂N₃O₂
• MW: 268.01566696167
• CID: 4811373
• Update Time: 2025-05-22

5-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C6H4BrF2N3O2/c7-3-4(6(8)9)11-1-2(10)5(3)12(13)14/h1,6H,10H2
• InChI Key： FVIGDVRFYWQNTO-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C=1[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 1.9
• Topological Polar Surface Area: 84.7

Additional information on 5-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine

Research Brief on 5-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine (CAS: 1806056-74-5)

The compound 5-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine (CAS: 1806056-74-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique nitro and difluoromethyl functional groups, exhibits promising potential in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and potential applications in medicinal chemistry, particularly as a building block for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine, highlighting its role as a key intermediate in the development of kinase inhibitors. The researchers employed a multi-step synthesis involving halogenation and nitration reactions, achieving a high yield and purity of the target compound. The study emphasized the compound's stability under various conditions, making it suitable for further derivatization.

In another recent investigation, the compound's reactivity was examined in the context of nucleophilic aromatic substitution (SNAr) reactions. The presence of the nitro group at the 4-position and the bromo substituent at the 3-position were found to significantly enhance the compound's reactivity towards nucleophiles, enabling the formation of diverse derivatives. This property is particularly valuable for the design of libraries of compounds for high-throughput screening in drug discovery.

Furthermore, preliminary biological evaluations have indicated that derivatives of 5-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine exhibit inhibitory activity against certain cancer-related kinases. A 2024 study demonstrated that these derivatives could selectively target aberrant signaling pathways in cancer cells, suggesting their potential as anticancer agents. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

The compound's unique structural features, including the difluoromethyl group, also contribute to its metabolic stability and bioavailability, which are critical factors in drug development. Recent advancements in computational chemistry have facilitated the prediction of its binding modes with target proteins, aiding in the rational design of more potent and selective inhibitors.

In conclusion, 5-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine (CAS: 1806056-74-5) represents a versatile and promising scaffold in medicinal chemistry. Ongoing research aims to explore its full potential in drug discovery, with a focus on optimizing its synthetic routes, expanding its derivatization possibilities, and evaluating its therapeutic efficacy in disease models. Future studies will likely provide deeper insights into its mechanisms of action and clinical applicability.